Cas no 851269-14-2 ((5-Methyl-1,3-thiazol-2-yl)acetonitrile)

• Product Name: (5-Methyl-1,3-thiazol-2-yl)acetonitrile
• CAS No: 851269-14-2
• MF: C₆H₆N₂S
• MW: 138.190239429474
• MDL: MFCD06376744
• CID: 3110335
• PubChem ID: 2465946
• Update Time: 2025-11-02

(5-Methyl-1,3-thiazol-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-thiazol-2-yl)-acetonitrile
• FM134307
• AKOS008968605
• ALBB-026994
• 2-(5-Methylthiazol-2-yl)acetonitrile
• HMS1728C05
• 2-(5-methyl-1,3-thiazol-2-yl)acetonitrile
• (5-methyl-1,3-thiazol-2-yl)acetonitrile
• MFCD06376744
• 5-Methyl-2-thiazoleacetonitrile
• Z57980485
• 851269-14-2
• LS-09219
• 2-Thiazoleacetonitrile, 5-methyl-
• (5-Methyl-1,3-thiazol-2-yl)acetonitrile

• MDL： MFCD06376744
• Inchi： 1S/C6H6N2S/c1-5-4-8-6(9-5)2-3-7/h4H,2H2,1H3
• InChI Key： CNIRMFUPEBAYEQ-UHFFFAOYSA-N
• SMILES： S1C(CC#N)=NC=C1C

Computed Properties

• Exact Mass: 138.025
• Monoisotopic Mass: 138.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on (5-Methyl-1,3-thiazol-2-yl)acetonitrile

Comprehensive Guide to (5-Methyl-1,3-thiazol-2-yl)acetonitrile (CAS No. 851269-14-2): Properties, Applications, and Market Insights

(5-Methyl-1,3-thiazol-2-yl)acetonitrile (CAS No. 851269-14-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, featuring a 5-methylthiazole core, serves as a versatile building block in synthetic chemistry. With the growing demand for heterocyclic compounds in drug discovery, understanding its properties and applications becomes crucial for researchers and industry professionals.

The molecular structure of (5-Methyl-1,3-thiazol-2-yl)acetonitrile combines a thiazole ring with an acetonitrile functional group, creating unique reactivity patterns. This structural combination makes it particularly valuable for constructing more complex molecules, especially in the development of small molecule therapeutics and crop protection agents. Recent trends in medicinal chemistry show increased interest in such nitrile-containing heterocycles due to their metabolic stability and binding properties.

From a synthetic perspective, 851269-14-2 offers multiple advantages. The methyl group at the 5-position of the thiazole ring enhances the compound's stability while the cyano group provides an excellent handle for further chemical transformations. These characteristics answer frequent search queries about "stable nitrile intermediates for pharmaceutical synthesis" and "functionalized thiazole building blocks," making this compound particularly relevant to current research needs.

In pharmaceutical applications, (5-Methyl-1,3-thiazol-2-yl)acetonitrile serves as a precursor for various kinase inhibitors and anti-inflammatory agents. The thiazole moiety is known to interact with biological targets, while the nitrile group can be converted into amides, acids, or tetrazoles - functional groups commonly found in active pharmaceutical ingredients. This aligns with trending searches for "versatile heterocyclic intermediates in drug discovery."

The agrochemical industry also benefits from this compound's properties. Its structural features make it suitable for developing novel pesticides and herbicides, particularly those targeting specific enzymatic pathways in pests. Researchers looking for "thiazole-based agrochemical intermediates" or "nitrile compounds for crop protection" will find 851269-14-2 particularly interesting for their formulations.

Market analysis indicates growing demand for (5-Methyl-1,3-thiazol-2-yl)acetonitrile across several regions. The compound's applications in drug discovery platforms and green chemistry initiatives contribute to its increasing commercial value. Current market trends show particular interest from contract research organizations and specialty chemical manufacturers seeking high-purity intermediates.

Quality control aspects of 851269-14-2 are frequently searched topics. Proper characterization typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy to ensure purity and correct structural confirmation. These analytical methods address common concerns about "quality standards for pharmaceutical intermediates" and "characterization of nitrile compounds."

Storage and handling recommendations for (5-Methyl-1,3-thiazol-2-yl)acetonitrile follow standard protocols for nitrile compounds. It should be kept in cool, dry conditions, protected from moisture and strong oxidizers. Such information responds to practical queries about "proper storage of heterocyclic nitriles" frequently encountered in laboratory settings.

The synthetic versatility of 851269-14-2 makes it valuable for parallel synthesis and combinatorial chemistry approaches. Its ability to participate in various reactions, including nucleophilic additions and cyclizations, addresses researchers' needs for "diverse reactive intermediates" in high-throughput screening programs.

Environmental and regulatory considerations for (5-Methyl-1,3-thiazol-2-yl)acetonitrile are important discussion points. While not classified as hazardous under standard regulations, proper waste disposal procedures should be followed. This information caters to increasing searches about "green chemistry practices for heterocyclic compounds."

Future research directions involving 851269-14-2 may explore its potential in bioconjugation chemistry and material science applications. The compound's unique structure could facilitate developments in smart materials and biomedical devices, answering emerging queries about "multifunctional organic building blocks."

In conclusion, (5-Methyl-1,3-thiazol-2-yl)acetonitrile (CAS No. 851269-14-2) represents an important class of heterocyclic nitriles with broad applications in life sciences and specialty chemicals. Its combination of stability and reactivity, along with growing market demand, positions it as a valuable compound for various research and industrial applications. The compound's properties align well with current trends in targeted drug development and sustainable agrochemicals, making it a subject of ongoing scientific and commercial interest.